6-Chloro-N-methyl-1,3-benzoxazol-2-amine

• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol
• IUPAC Name: 6-chloro-N-methyl-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C8H7ClN2O/c1-10-8-11-6-3-2-5(9)4-7(6)12-8/h2-4H,1H3,(H,10,11)
• InChI Key: JRAJBBSDHHRAPG-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC2=C(O1)C=C(C=C2)Cl

Description

6-Chloro-N-methyl-1,3-benzoxazol-2-amine is a heterocyclic compound that belongs to the benzoxazole family. Benzoxazoles are known for their diverse biological activities and are widely used in medicinal chemistry. This compound features a benzoxazole ring substituted with a chlorine atom at the 6-position and a methylamine group at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-N-methyl-1,3-benzoxazol-2-amine typically involves the cyclization of 2-aminophenol derivatives with appropriate reagents. One common method includes the reaction of 2-aminophenol with chloroacetyl chloride in the presence of a base, followed by methylation of the resulting intermediate . The reaction conditions often involve the use of solvents like dimethyl sulfoxide (DMSO) or acetonitrile, and bases such as potassium carbonate (K2CO3) or sodium hydroxide (NaOH) .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts such as metal catalysts or ionic liquids may be employed to improve reaction efficiency .

Chemical Reactions Analysis

Types of Reactions

6-Chloro-N-methyl-1,3-benzoxazol-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide (H2O2) or tert-butyl hydroperoxide (TBHP).

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions can occur at the chlorine atom, where nucleophiles like amines or thiols replace the chlorine.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), tert-butyl hydroperoxide (TBHP), and catalysts like eosin Y under blue LED light.

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4), and solvents like ethanol or tetrahydrofuran (THF).

Substitution: Amines, thiols, and bases like potassium carbonate (K2CO3) or sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of oxidized benzoxazole derivatives.

Reduction: Formation of reduced benzoxazole derivatives.

Substitution: Formation of substituted benzoxazole derivatives with various functional groups.

Scientific Research Applications

6-Chloro-N-methyl-1,3-benzoxazol-2-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential as an anticancer agent and its ability to inhibit specific enzymes.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 6-Chloro-N-methyl-1,3-benzoxazol-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit microbial enzymes, leading to antimicrobial activity . The exact molecular pathways and targets can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

• 6-Chloro-1,3-benzoxazol-2-yl)methylamine
• 6-Chloro-N-(6-(2-chlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl)benzo[d]thiazol-2-amine

Uniqueness

6-Chloro-N-methyl-1,3-benzoxazol-2-amine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the chlorine atom and the methylamine group enhances its reactivity and potential for functionalization compared to other benzoxazole derivatives .